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Compound of Interest

Compound Name: Folex Pfs

Cat. No.: B15129902

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of
Folex Pfs, a brand name for the cytotoxic drug Methotrexate. Adherence to these procedures
is critical to ensure the safety of all laboratory personnel and to maintain compliance with
regulatory standards. Methotrexate is a potent antimetabolite used in cancer chemotherapy
and as an immunosuppressant; as such, it is classified as a hazardous drug requiring special
handling and disposal protocols.

Personal Protective Equipment (PPE) and Safety
Precautions

Before handling any Methotrexate waste, all personnel must be equipped with the appropriate
Personal Protective Equipment (PPE). This is a non-negotiable safety measure to prevent
accidental exposure through skin contact, inhalation, or ingestion.
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PPE Component Specification Rationale

Chemotherapy-tested gloves ) )
, . Prevents skin contact with the
Gloves (e.g., double-gloving with nitrile )
cytotoxic drug.
gloves)

Disposable, lint-free, solid-front
) Protects the body from
Gown gown with long sleeves and o
_ _ contamination.
elastic or knit cuffs

) ) Shields the eyes from splashes
Eye Protection Safety goggles or a face shield
or aerosols.

A NIOSH-certified respirator

may be required depending on ] ]
_ _ _ _ Prevents inhalation of
Respiratory Protection the manipulation (e.g., ) )
] ] aerosolized drug particles.
handling powders, cleaning

spills)

All handling of Methotrexate and its waste should be conducted in a designated area,
preferably within a certified Class Il Biological Safety Cabinet (BSC) or a Compounding Aseptic
Containment Isolator (CACI) to minimize environmental contamination.

Step-by-Step Disposal Procedures

The proper disposal of Methotrexate waste is contingent on the type of waste generated. All
waste contaminated with Methotrexate must be segregated from regular laboratory trash and
handled as cytotoxic waste.

Segregation of Waste

Immediately upon generation, all Methotrexate-contaminated materials must be placed in
clearly labeled, leak-proof, and puncture-resistant containers. These containers must be
designated for "Cytotoxic Waste" or "Chemotherapy Waste" and should be yellow in color for
easy identification.

Disposal of Different Waste Types

a. Solid Waste:
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 Items: Includes gloves, gowns, bench liners, empty vials, and any other disposable materials
that have come into contact with Methotrexate.

e Procedure:

o Place all contaminated solid waste directly into the designated yellow cytotoxic waste
container.

o Do not overfill the container.
o Once the container is three-quarters full, securely close and seal the lid.

o Store the sealed container in a designated, secure area away from general traffic until it is
collected by a licensed hazardous waste disposal service.

b. Sharps Waste:

 ltems: Includes needles, syringes, and any other sharp objects contaminated with
Methotrexate.

e Procedure:

o Place all contaminated sharps directly into a designated, puncture-resistant, and leak-
proof sharps container that is also labeled for cytotoxic waste.

o Never recap, bend, or break needles.
o Once the sharps container is three-quarters full, securely lock the lid.

o Place the sealed sharps container into the larger yellow cytotoxic waste container for final
disposal.

c. Liquid Waste:

 Items: Includes unused or expired Methotrexate solutions and any liquids used for rinsing
contaminated containers.

e Procedure:
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o Collect all liquid Methotrexate waste in a designated, leak-proof, and clearly labeled
container. This container should be compatible with the chemical nature of the waste.

o Do not pour liquid Methotrexate waste down the drain.

o The liquid waste will be collected by a licensed hazardous waste disposal service for
appropriate treatment, which may include incineration.

Decontamination of Reusable Equipment

Any reusable equipment that comes into contact with Methotrexate must be decontaminated
following a validated procedure. A common method involves a multi-step process:

Initial Rinse: Rinse the equipment with a suitable solvent to remove the bulk of the drug

residue.

» Deactivating Solution: Wash the equipment with a deactivating solution, such as a high-pH
solution (e.g., sodium hypochlorite), to break down the cytotoxic agent. The effectiveness of
the deactivating agent on Methotrexate should be verified.

e Final Rinse: Thoroughly rinse the equipment with water.

Drying: Allow the equipment to air dry or dry it with clean, lint-free wipes.

All materials used in the decontamination process (e.g., wipes, cleaning solutions) must be
disposed of as cytotoxic waste.

Experimental Workflow for Methotrexate Disposal

The following diagram illustrates the logical workflow for the proper disposal of Methotrexate

waste in a laboratory setting.
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Methotrexate Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Methotrexate waste.
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Regulatory Compliance

All disposal procedures for Methotrexate must comply with federal, state, and local regulations.
In the United States, this includes guidelines from the Occupational Safety and Health
Administration (OSHA), the Environmental Protection Agency (EPA), and the National Institute
for Occupational Safety and Health (NIOSH). It is the responsibility of the laboratory supervisor
to ensure that all personnel are trained on these procedures and that the facility's disposal
practices are in full compliance with all applicable laws. All institutions administering cytotoxic
drugs should have a committee responsible for creating and maintaining policies and
procedures for handling these materials.[1]

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and the manufacturer's Safety Data Sheet (SDS) for Folex Pfs (Methotrexate)

before handling or disposing of this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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